Cas no 2229282-58-8 (1-(2-methoxy-3-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol
• CAS No: 2229282-58-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6040780
• PubChem ID: 165973816
• Update Time: 2025-05-22

1-(2-methoxy-3-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-3-methylphenyl)-1,2-ethanediol
• 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol
• EN300-1784703
• 2229282-58-8

• Inchi： 1S/C10H14O3/c1-7-4-3-5-8(9(12)6-11)10(7)13-2/h3-5,9,11-12H,6H2,1-2H3
• InChI Key： VMJBJZOUIOPCBT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1OC)(O)CO

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 351.0±42.0 °C(Predicted)
• pka: 13.69±0.20(Predicted)

Additional information on 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol

1-(2-Methoxy-3-Methylphenyl)Ethane-1,2-Diol: A Comprehensive Overview

The compound with CAS No. 2229282-58-8, commonly referred to as 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol, is a structurally unique organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its diol functional group and a substituted phenyl ring, which contribute to its versatile chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in fields such as pharmaceuticals, agrochemicals, and materials science.

1-(2-Methoxy-3-Methylphenyl)ethane-1,2-diol exhibits a distinctive molecular structure that combines the electron-donating effects of the methoxy group with the steric hindrance provided by the methyl substituent. This combination makes it an attractive candidate for bioisosteric replacements in drug design. For instance, studies have shown that this compound can serve as a scaffold for developing selective kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders.

The synthesis of 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol typically involves multi-step reactions, often utilizing cross-coupling techniques such as the Suzuki-Miyaura reaction. These methods have been optimized to achieve high yields and selectivity, making the compound more accessible for large-scale production. Recent research has also focused on green chemistry approaches to minimize environmental impact during synthesis.

In terms of applications, 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol has shown promise in the development of bioactive molecules with antioxidant and anti-inflammatory properties. Its ability to form hydrogen bonds due to the diol group enhances its solubility in polar solvents, making it suitable for formulation in pharmaceuticals and nutraceuticals. Additionally, its phenolic moiety contributes to its stability under physiological conditions, further enhancing its suitability for biomedical applications.

Recent studies have also explored the use of 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol in the synthesis of advanced materials such as hydrogels and biodegradable polymers. These materials have potential applications in tissue engineering and drug delivery systems due to their biocompatibility and controlled degradation profiles.

From an analytical perspective, the compound's structure allows for precise characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have been instrumental in confirming its stereochemistry and purity, which are critical parameters for its use in high-stakes applications like drug development.

In conclusion, 1-(2-methoxy-3-methylphenyl)ethane-1,2-diol represents a valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties and versatile structure continue to drive innovative research, positioning it as a key player in the development of next-generation therapeutic agents and advanced materials.